![molecular formula C22H29N3O4 B2640535 Tert-butyl 4-(2-(((6-(furan-3-yl)pyridin-3-yl)methyl)amino)-2-oxoethyl)piperidine-1-carboxylate CAS No. 2034231-82-6](/img/structure/B2640535.png)
Tert-butyl 4-(2-(((6-(furan-3-yl)pyridin-3-yl)methyl)amino)-2-oxoethyl)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-butyl 4-(2-(((6-(furan-3-yl)pyridin-3-yl)methyl)amino)-2-oxoethyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C22H29N3O4 and its molecular weight is 399.491. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Key Intermediates
This compound serves as an important intermediate in the synthesis of small molecule anticancer drugs. A study by Zhang et al. (2018) established a rapid and high-yield synthetic method for a closely related compound, highlighting its utility in developing treatments for conditions with dysfunctional signaling pathways like cancer. This method involves nucleophilic substitution, oxidation, halogenation, and elimination reactions, demonstrating the compound's versatility in drug development processes (Zhang, Ye, Xu, & Xu, 2018).
Role in Cancer Therapy Development
The synthesis of tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, as described by Kong et al. (2016), underscores the importance of such compounds in creating biologically active molecules like crizotinib, an anticancer agent. This work illustrates the potential of these intermediates in crafting therapies targeting specific molecular pathways involved in cancer (Kong, Zhang, Xu, Zhou, Zheng, & Xu, 2016).
Chemical Structure and Properties
A structural analysis conducted by Richter et al. (2009) on a similar compound highlights the intricate molecular arrangements and potential chemical reactivity, suggesting applications in designing molecules with specific pharmacological properties. The study provides insights into the geometric and electronic characteristics of these compounds, which are crucial for their interaction with biological targets (Richter, Kath, Rheingold, DiPasquale, & Yanovsky, 2009).
Catalytic Applications and Chemical Transformations
Research by Mennenga et al. (2015) into polymethacrylates containing pyridyl derivatives demonstrates the catalytic potential of structures related to the query compound in facilitating chemical transformations, such as acylation reactions. These findings suggest broader applications in synthetic chemistry, where such catalysts can streamline the production of complex organic molecules (Mennenga, Dorn, Menzel, & Ritter, 2015).
Analytical and Spectral Studies
Patel (2020) conducted analytical and spectral studies on furan ring-containing organic ligands, which are structurally related to the query compound. These studies are vital for understanding the chemical behavior and interaction of such compounds with various biological targets, further emphasizing their significance in drug design and development processes (Patel, 2020).
Properties
IUPAC Name |
tert-butyl 4-[2-[[6-(furan-3-yl)pyridin-3-yl]methylamino]-2-oxoethyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O4/c1-22(2,3)29-21(27)25-9-6-16(7-10-25)12-20(26)24-14-17-4-5-19(23-13-17)18-8-11-28-15-18/h4-5,8,11,13,15-16H,6-7,9-10,12,14H2,1-3H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBJQWCUAWHGAKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)CC(=O)NCC2=CN=C(C=C2)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.